Cas no 74954-66-8 (2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-
• CAS No: 74954-66-8
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 570985
• PubChem ID: 126505
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-
• 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-5-ethynyl-
• 1-arabinofuranosyl-5-ethynylcytosine
• 4-isothiocyanatobenzenesulfonic acid
• 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethynylpyrimidin-2-one
• DTXSID20996456
• SCHEMBL6906643
• 5-Ethynyl-1-beta-D-arabinofuranosylcytosine
• 5-Ethynyl-4-imino-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
• 74954-66-8
• 5-EAC

• Inchi： 1S/C11H13N3O5/c1-2-5-3-14(11(18)13-9(5)12)10-8(17)7(16)6(4-15)19-10/h1,3,6-8,10,15-17H,4H2,(H2,12,13,18)/t6-,7-,8+,10-/m1/s1
• InChI Key： NCZFDEBKMUJQQO-BDNRQGISSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C(C#C)=C1)N)=O)O)O

Computed Properties

• Exact Mass: 267.086
• Monoisotopic Mass: 267.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 518.7°C at 760 mmHg
• Flash Point: 267.5°C
• Refractive Index: 1.698